Cas no 150812-09-2 ((1-cyclopentylethyl)amine hydrochloride)

• Product Name: (1-cyclopentylethyl)amine hydrochloride
• CAS No: 150812-09-2
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD09753315
• CID: 99780
• PubChem ID: 19753461
• Update Time: 2025-06-08

(1-cyclopentylethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanamine,a-methyl-, hydrochloride (1:1)
• 1-Cyclopentyl-1-cyclopentene
• 1-Cyclopentyl-cyclopentan
• 1-Cyclopentyl-cyclopenten
• 1-Cyclopentyl-cyclopenten-(1)
• 1-cyclopentyl-cyclopentene
• 1-cyclopentylethyl amine hydrochloride
• cyclopentene,1-cyclopentyl-
• Cyclopentyl-1-cyclclopentene
• 1-CYCLOPENTYLETHANAMINE HCL
• 1-CYCLOPENTYL-ETHYLAMINE * HCL
• (1-cyclopentylethyl)amine hydrochloride
• 1-CYCLOPENTYLETHAN-1-AMINEHYDROCHLORIDE
• MFCD09753315
• 150812-09-2
• AKOS027426450
• AB92208
• SB33496
• 1-CYCLOPENTYLETHAN-1-AMINE HYDROCHLORIDE
• SB33800
• CS-0052581
• 1-CYCLOPENTYLETHANAMINE HYDROCHLORIDE
• AS-42214
• 1-Cyclopentyl-ethylamine*hcl
• RTRZDZYIAUVOTC-UHFFFAOYSA-N
• SCHEMBL1984857
• EN300-297639
• 1-cyclopentylethylamine hydrochloride
• 1-Cyclopentylethan-1-amine HCl
• 1-cyclopentylethanamine;hydrochloride
• (R)-1-Cyclopentyl-ethylamine hydrochloride

• MDL： MFCD09753315
• Inchi： 1S/C7H15N.ClH/c1-6(8)7-4-2-3-5-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： RTRZDZYIAUVOTC-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1CCCC1

Computed Properties

• Exact Mass: 149.097
• Monoisotopic Mass: 149.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 64.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Melting Point: NA
• Boiling Point: 200.3°C at 760 mmHg
• Flash Point: 74.9°C

(1-cyclopentylethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-cyclopentylethyl)amine hydrochloride

Comprehensive Overview of (1-cyclopentylethyl)amine hydrochloride (CAS No. 150812-09-2)

(1-cyclopentylethyl)amine hydrochloride (CAS No. 150812-09-2) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This hydrochloride salt derivative of 1-cyclopentylethylamine is valued for its unique structural properties, which enable its application in asymmetric synthesis and as a chiral building block. The compound's molecular formula is C₇H₁₆N·HCl, with a molar mass of 149.67 g/mol. Its cyclopentyl moiety contributes to enhanced lipophilicity, making it a candidate for drug delivery optimization—a topic of growing interest in AI-driven drug discovery and green chemistry initiatives.

Recent trends in sustainable synthesis have spurred demand for intermediates like (1-cyclopentylethyl)amine hydrochloride. Researchers are exploring its role in catalysis and bioconjugation, particularly in the development of targeted therapeutics. The compound's stability under physiological conditions aligns with current industry focus on pH-responsive drug formulations, a frequently searched topic in medicinal chemistry forums. Analytical techniques such as HPLC purity testing and NMR characterization are routinely employed for quality control, addressing another common query among laboratory professionals.

The synthesis of 150812-09-2 typically involves reductive amination of cyclopentanone derivatives, followed by hydrochloride salt formation. This process has been optimized in recent studies to minimize byproducts, responding to the pharmaceutical industry's emphasis on atom economy—a key metric in green chemistry metrics discussions. The compound's crystalline structure (often characterized by X-ray diffraction) and solubility profile (freely soluble in water, methanol) make it particularly useful for high-throughput screening applications, a hot topic in automated synthesis platforms.

In material science, (1-cyclopentylethyl)amine hydrochloride serves as a precursor for functionalized polymers with applications in smart coatings and membrane technologies. Its amine functionality allows for facile incorporation into polymeric networks, a subject gaining traction in nanotechnology research circles. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature applications, addressing another frequent search query among material engineers.

Quality specifications for CAS 150812-09-2 typically include ≥98% purity (by HPLC), with strict controls on residual solvents—a critical parameter for GMP-compliant manufacturing. The pharmaceutical industry's shift toward continuous processing has led to improved synthetic routes for this intermediate, reducing environmental impact while maintaining batch-to-batch consistency. These advancements align with the growing market demand for sustainable fine chemicals, a trending topic in chemical industry publications.

From a regulatory perspective, proper handling of (1-cyclopentylethyl)amine hydrochloride requires standard laboratory precautions, though it doesn't fall under restricted categories. Its safety data sheet (SDS) information is frequently requested by researchers, particularly regarding storage conditions (recommended at 2-8°C in airtight containers) and compatibility with common reagents. The compound's stability profile makes it suitable for global supply chains, an important consideration in today's pharmaceutical logistics landscape.

Emerging applications include its use in peptide modification and as a scaffold for metal-organic frameworks (MOFs)—both areas experiencing rapid growth according to scientific literature metrics. The compound's versatility is further demonstrated in asymmetric hydrogenation reactions, where it acts as a chiral auxiliary, connecting to the broader discussion of stereoselective synthesis techniques. These applications position 150812-09-2 as a valuable tool in the expanding field of precision chemistry.